Cas no 2287238-76-8 ((1S)-1-(1H-1,2,3-triazol-4-yl)ethane-1,2-diol)

• Product Name: (1S)-1-(1H-1,2,3-triazol-4-yl)ethane-1,2-diol
• CAS No: 2287238-76-8
• MF: C₄H₇N₃O₂
• MW: 129.117280244827
• CID: 6042935
• PubChem ID: 137943458
• Update Time: 2025-05-21

(1S)-1-(1H-1,2,3-triazol-4-yl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• EN300-6740251
• 2287238-76-8
• (1S)-1-(1H-1,2,3-triazol-4-yl)ethane-1,2-diol

• Inchi： 1S/C4H7N3O2/c8-2-4(9)3-1-5-7-6-3/h1,4,8-9H,2H2,(H,5,6,7)/t4-/m1/s1
• InChI Key： MFDXLXJDMVBOHG-SCSAIBSYSA-N
• SMILES： O[C@H](CO)C1C=NNN=1

Computed Properties

• Exact Mass: 129.053826475g/mol
• Monoisotopic Mass: 129.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 89.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 82Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on (1S)-1-(1H-1,2,3-triazol-4-yl)ethane-1,2-diol

(1S)-1-(1H-1,2,3-Triazol-4-yl)ethane-1,2-diol: A Comprehensive Overview

The compound with CAS No. 2287238-76-8, commonly referred to as (1S)-1-(1H-1,2,3-triazol-4-yl)ethane-1,2-diol, has garnered significant attention in the fields of organic chemistry and materials science due to its unique structural properties and potential applications. This compound is a derivative of ethane-1,2-diol with a triazole substituent at the 4-position of the triazole ring. The presence of the triazole group introduces interesting electronic and steric effects, making it a valuable molecule for various research and industrial applications.

Recent studies have highlighted the importance of (1S)-1-(1H-1,2,3-triazol-4-yl)ethane-1,2-diol in the development of advanced materials. For instance, researchers have explored its role as a building block for constructing supramolecular assemblies and stimuli-responsive materials. The triazole group is known for its ability to participate in hydrogen bonding and metal coordination, which are critical for designing self-healing polymers and adaptive materials. These findings underscore the compound's potential in creating next-generation materials with tailored properties.

In addition to its role in materials science, (1S)-1-(1H-1,2,3-triazol-4-yl)ethane-1,2-diol has shown promise in biological applications. Its diol functionality makes it a candidate for drug delivery systems, where it can serve as a linker or stabilizing agent. Recent research has demonstrated its ability to enhance the stability and bioavailability of therapeutic molecules when incorporated into nanoparticles or hydrogels. This highlights its potential in advancing drug delivery technologies and personalized medicine.

The synthesis of (1S)-1-(1H-1,2,3-triazol-4-yl)ethane-1,2-diol typically involves a combination of click chemistry and stereoselective reactions. The use of copper-catalyzed azide–alkyne cycloaddition (CuAAC) has been particularly effective in constructing the triazole ring with high efficiency and selectivity. Furthermore, stereochemical control is achieved through asymmetric induction techniques, ensuring the correct configuration at the chiral center. These synthetic strategies not only highlight the molecule's versatility but also pave the way for large-scale production in industrial settings.

From a structural perspective, (1S)-configuration plays a crucial role in determining the compound's physical and chemical properties. The spatial arrangement of the hydroxyl groups on the ethane backbone creates opportunities for hydrogen bonding and other non-covalent interactions. This makes the compound highly suitable for applications requiring strong intermolecular forces, such as in adhesives or coatings. Recent computational studies have provided deeper insights into these interactions, further validating its potential in these areas.

Moreover, (1H-1,2,3-triazol) moiety within the molecule exhibits unique electronic properties that make it an attractive candidate for optoelectronic devices. Its ability to absorb light across a broad spectrum has led to investigations into its use in organic light-emitting diodes (OLEDs) and photovoltaic cells. Preliminary results indicate that incorporating this compound into device architectures can enhance efficiency and stability without compromising performance.

In conclusion,(1S)-1-(1H-1,2,3-triazol-4-yll)ethane-l , 2 -diol stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique structure enables it to serve as a versatile building block for advanced materials while offering promising avenues in drug delivery and optoelectronics. As research continues to uncover new properties and applications of this compound , it is poised to play an increasingly important role in both academic research and industrial innovation.